Cas no 2588-04-7 (Phorate Sulfone)

• Product Name: Phorate Sulfone
• CAS No: 2588-04-7
• MF: C₇H₁₇O₄PS₃
• MW: 292.376239538193
• CID: 262897
• PubChem ID: 329757064
• Update Time: 2026-05-14

Phorate Sulfone Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,O,O-diethyl S-[(ethylsulfonyl)methyl] ester
• Phorat-Sulfone
• Phorate Sulfone
• Caswell No. 849B
• CL 18,161
• dithiophosphoric acid S-ethanesulfonylmethyl ester O,O'-diethyl ester
• O,O-Diethyl S-ethsulfonylmethyl thiothionophosphate
• O,O-Diethyl S-ethylsulfonylmethyl thionophosphate
• O,O-Diethyl-S-ethylsulfonyl methylphosphorodithioate
• phorate sulphone
• Phosphorodithioic acid,O,O-diethyl S-((ethylsulfonyl)methyl) ester
• Thimet sulfone
• O,O-Diethyl S-ethylsulfonylmethyl phosphorodithioate

• Inchi： InChI=1S/C7H17O4PS3/c1-4-10-12(13,11-5-2)14-7-15(8,9)6-3/h4-7H2,1-3H3
• InChI Key： YVPSNUIHHFTTRL-UHFFFAOYSA-N
• SMILES： CCOP(=S)(OCC)SCS(=O)(=O)CC

Computed Properties

• Exact Mass: 292.00300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.306±0.06 g/cm3 (20 ºC 760 Torr),
• Flash Point: -26 °C
• Refractive Index: 1.5285 (20 ºC)
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),
• PSA: 128.18000
• LogP: 4.14070

Phorate Sulfone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300
• Warning Statement： P264,P301+P310
• Hazardous Material transportation number：UN 3018
• WGK Germany：3
• Hazard Category Code： 28
• Safety Instruction： 28-36/37-45
• RTECS：TD9100000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：I
• Storage Condition：2-8°C
• Safety Term：6.1(a)
• Packing Group：I
• Risk Phrases：R28
• Packing Group：I
• Hazard Level：6.1(a)

Additional information on Phorate Sulfone

Phorate Sulfone and Its Applications in Modern Chemical Biology

Phorate Sulfone, a compound with the chemical formula CAS No. 2588-04-7, represents a significant advancement in the field of chemical biology. This compound has garnered considerable attention due to its unique structural properties and its potential applications in various biochemical processes. The name "Phorate Sulfone" itself suggests a derivative of the well-known organophosphate insecticide Phorate, modified to include a sulfone functional group, which imparts distinct chemical and biological characteristics.

The CAS No. 2588-04-7 is a unique identifier for this compound, ensuring precise classification and differentiation from other chemical entities. This specificity is crucial in academic research, pharmaceutical development, and industrial applications, where accurate identification and characterization are paramount. The sulfone moiety in Phorate Sulfone introduces a polar region to the molecule, enhancing its solubility in water and altering its reactivity compared to its parent compound.

Recent studies have explored the pharmacological potential of Phorate Sulfone, particularly in the context of its interaction with biological targets. The sulfone group is known to exhibit electrophilic properties, making it a valuable scaffold for designing molecules that can modulate enzyme activity or bind to specific protein targets. For instance, research has indicated that Phorate Sulfone may have inhibitory effects on certain enzymes involved in metabolic pathways relevant to cancer and inflammation.

In the realm of drug discovery, the structural features of Phorate Sulfone make it an attractive candidate for further development. Its ability to cross cell membranes and interact with intracellular targets has been investigated in several preclinical studies. These studies have shown promising results in terms of efficacy and selectivity, suggesting that Phorate Sulfone could be a lead compound for novel therapeutic agents.

The synthesis of Phorate Sulfone involves sophisticated organic chemistry techniques, including sulfonation and phosphorylation reactions. The name "Phorate Sulfone" reflects the presence of both phosphorus and sulfur atoms in its structure, which are critical for its biological activity. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of Phorate Sulfone is its potential as a tool compound in biochemical research. Researchers utilize this compound to study enzyme mechanisms, protein-protein interactions, and cellular signaling pathways. The ability to precisely modulate these processes with Phorate Sulfone provides valuable insights into disease mechanisms and aids in the development of targeted therapies.

The CAS No. 2588-04-7 serves as a reliable reference point for scientists working with this compound across different laboratories and institutions. This standardized nomenclature ensures consistency in scientific literature and facilitates collaboration among researchers worldwide. Moreover, the unique properties of Phorate Sulfone make it a useful benchmark for testing new synthetic strategies and analytical techniques.

As our understanding of chemical biology evolves, compounds like Phorate Sulfone continue to play a pivotal role in advancing therapeutic interventions. The integration of computational modeling and high-throughput screening has further accelerated the discovery process, allowing researchers to rapidly assess the potential of new molecules like Phorate Sulfone.

In conclusion, Phorate Sulfone (CAS No. 2588-04-7) represents a fascinating intersection of chemistry and biology. Its unique structure and functional properties make it a valuable asset in both academic research and pharmaceutical development. By leveraging cutting-edge technologies and innovative methodologies, scientists are uncovering new possibilities for harnessing this compound's potential benefits.